n-Heptafluorobutyrylimidazole
Overview
Description
It is used as a building block and a mild amine-group derivatizing reagent . It may be used as a derivatizing agent in the analysis of aminoglycoside drugs such as gentamicin, tobramycin, netihnicin, and amikacin in samples of human serum using gas chromatography (GC) .
Synthesis Analysis
The synthesis of “n-Heptafluorobutyrylimidazole” involves a reaction with 1,1’-carbonyldiimidazole in dichloromethane . The resulting mixture is refluxed for one hour. Gas generation is noted during the addition and reflux steps .
Molecular Structure Analysis
The molecular formula of “n-Heptafluorobutyrylimidazole” is C7H3F7N2O . The molecular weight is 264.10 g/mol . The IUPAC name is 2,2,3,3,4,4,4-heptafluoro-1-imidazol-1-ylbutan-1-one . The InChI is InChI=1S/C7H3F7N2O/c8-5(9,6(10,11)7(12,13)14)4(17)16-2-1-15-3-16/h1-3H .
Chemical Reactions Analysis
“N-Heptafluorobutyrylimidazole” may be used as a derivatization reagent in the gas-liquid chromatographic (GLC) analysis of the following compounds: deoxynivalenol in wheat .
Physical And Chemical Properties Analysis
“N-Heptafluorobutyrylimidazole” has a molecular weight of 264.10 g/mol . The linear structural formula is C7H3F7N2O . The density is 1.490 g/mL at 25 °C (lit.) . The refractive index is n20/D 1.3865 (lit.) .
Scientific Research Applications
Derivatization Reagent in Gas-Liquid Chromatographic Analysis
n-Heptafluorobutyrylimidazole is used as a derivatization reagent in the gas-liquid chromatographic (GLC) analysis . This process involves the conversion of a compound into a derivative that can be more easily detected or that is more stable during the chromatographic analysis.
Analysis of Deoxynivalenol in Wheat
In the field of food safety, n-Heptafluorobutyrylimidazole is used for the analysis of deoxynivalenol, a type of mycotoxin, in wheat . This helps in ensuring the safety and quality of wheat products.
Analysis of Antibiotics in Human Serum
n-Heptafluorobutyrylimidazole is used in the analysis of antibiotics such as gentamicin, tobramycin, netilmicin, and amikacin in human serum . This is crucial in monitoring the levels of these antibiotics in patients to ensure effective treatment and avoid potential toxicity.
Analysis of Melatonin
The compound is used in the analysis of melatonin , a hormone that regulates sleep-wake cycles. This can be useful in sleep research and in the study of circadian rhythms.
Acylation of Indolealkylamines
n-Heptafluorobutyrylimidazole is used in the acylation of indolealkylamines . These compounds are structurally similar to neurotransmitters like serotonin and are of interest in neurochemical research.
Analysis of Opioid Compounds
The compound is used in the analysis of opioid compounds such as morphine, codeine, and nalorphine . This can be useful in forensic science, pain management, and addiction studies.
Mechanism of Action
Target of Action
n-Heptafluorobutyrylimidazole is primarily used as a derivatizing agent in gas chromatography . Its primary targets are various pharmaceutical compounds such as aminoglycoside drugs (gentamicin, tobramycin, netilmicin, and amikacin), deoxynivalenol in wheat, and melatonin . These targets are molecules that need to be analyzed and quantified in different samples.
Mode of Action
The compound interacts with its targets through a process called acylation . In this process, n-Heptafluorobutyrylimidazole reacts with the target molecules to form heptafluorobutyryl derivatives . This reaction enhances the volatility and thermal stability of the target molecules, making them suitable for analysis by gas chromatography .
Biochemical Pathways
The primary biochemical pathway involved in the action of n-Heptafluorobutyrylimidazole is the acylation of target molecules . The resulting heptafluorobutyryl derivatives can then be separated and analyzed using gas chromatography . The downstream effects of this process include the accurate identification and quantification of the target molecules in the sample.
Result of Action
The result of n-Heptafluorobutyrylimidazole’s action is the formation of heptafluorobutyryl derivatives of the target molecules . These derivatives are more volatile and thermally stable than the original molecules, enabling their analysis by gas chromatography . This allows for the accurate identification and quantification of the target molecules in various samples.
Action Environment
The action of n-Heptafluorobutyrylimidazole is influenced by various environmental factors. It is typically stored at a temperature of 2-8°C . The reaction with target molecules can be influenced by factors such as temperature, pH, and the presence of other substances in the sample.
Safety and Hazards
Future Directions
“N-Heptafluorobutyrylimidazole” may be used as a derivatizing agent in the analysis of aminoglycoside drugs such as gentamicin, tobramycin, netihnicin, and amikacin in samples of human serum using gas chromatography (GC) . This suggests potential future applications in the field of analytical chemistry.
properties
IUPAC Name |
2,2,3,3,4,4,4-heptafluoro-1-imidazol-1-ylbutan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3F7N2O/c8-5(9,6(10,11)7(12,13)14)4(17)16-2-1-15-3-16/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MSYHGYDAVLDKCE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=N1)C(=O)C(C(C(F)(F)F)(F)F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3F7N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40186211 |
Source
|
| Record name | 1-(Heptafluorobutyryl)imidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40186211 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
n-Heptafluorobutyrylimidazole | |
CAS RN |
32477-35-3 |
Source
|
| Record name | N-(Heptafluorobutyryl)imidazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=32477-35-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(Heptafluorobutyryl)imidazole | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0032477353 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 32477-35-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=151966 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-(Heptafluorobutyryl)imidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40186211 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-1H-imidazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.046.406 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
A: N-Heptafluorobutyrylimidazole is primarily used as a derivatizing agent to enhance the detectability of target analytes in techniques like gas chromatography. It reacts with compounds containing active hydrogen atoms, such as alcohols, amines, and phenols, to form volatile, electron-capturing derivatives. This derivatization is particularly useful when analyzing trace amounts of these compounds in complex matrices like food or biological samples. [, , , ]
ANone: Research demonstrates HFBI's utility in analyzing various compounds, including:
- α- and β-tribenosides in human plasma: These compounds, after extraction and derivatization with HFBI, can be quantified using GC with a 63Ni-electron capture detector, achieving a detection limit down to 5 ng/ml for β-tribenoside. [, ]
- Dihydroetorphine hydrochloride in biological fluids: HFBI enables the detection of this potent analgesic in blood and urine samples by forming a monoheptafluorobutyl derivative that is detectable by GC-MS with a limit of detection of 1 pg. []
ANone: While HFBI is a valuable tool, some potential limitations should be considered:
- Matrix effects: Interfering compounds in complex matrices may affect the derivatization efficiency or chromatographic separation. Sample cleanup procedures are often necessary to minimize these matrix effects. [, , , ]
A: Gas chromatography, particularly when coupled with electron capture detectors (GC-ECD) or mass spectrometry (GC-MS), is widely employed for the analysis of HFBI derivatives. These techniques offer high sensitivity and selectivity, enabling the quantification of trace amounts of the target analytes in complex mixtures. [, , , , , , ]
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